2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C23H22N2O4/c1-27-16-10-8-15(9-11-16)25-22(19-13-12-17(28-2)14-21(19)29-3)24-20-7-5-4-6-18(20)23(25)26/h4-14,22,24H,1-3H3
• InChI Key: GGTRXAXCRWPFSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C23H22N2O4
• DSSTOX Substance ID: DTXSID60387384
• Molecular Weight: 390.4 g/mol
• CAS RN: 6149-12-8

Description

2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone, also known as DMQD, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. DMQD is a quinazolinone derivative that has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been shown to bind to copper ions through its quinazolinone moiety. The binding of this compound to copper ions results in the formation of a complex that can emit fluorescence upon excitation. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. This compound has been shown to inhibit the aggregation of amyloid-beta peptides through the disruption of beta-sheet formation.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. This compound has been shown to have antioxidant activity and can scavenge free radicals. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has several advantages for lab experiments, including its high selectivity for copper ions, its ability to induce apoptosis in cancer cells, and its ability to inhibit the aggregation of amyloid-beta peptides. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone, including the development of new synthetic methods for this compound, the study of this compound as a potential anti-cancer agent in vivo, and the study of this compound as a potential therapeutic agent for Alzheimer's disease in vivo. Further studies are also needed to investigate the potential toxicity of this compound at high concentrations and to optimize its solubility in water.

Synthesis Methods

2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone can be synthesized through various methods, including the reaction between 2,4-dimethoxybenzaldehyde and 4-methoxyphenylhydrazine in the presence of acetic acid and glacial acetic acid. Another method involves the reaction between 2,4-dimethoxybenzaldehyde and 4-methoxyaniline in the presence of ammonium acetate and acetic acid. These methods have been optimized to produce high yields of this compound with good purity.

Scientific Research Applications

2-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been studied for its potential applications in scientific research, including its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions and can be used to detect copper ions in biological samples. This compound has also been studied for its potential use as an anti-cancer agent. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit cell proliferation. This compound has also been studied for its potential use in the treatment of Alzheimer's disease. In vitro studies have shown that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.